5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-thiophenecarboxamide

• IUPAC Name: 5-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C16H17NOS/c1-11-9-13(10-19-11)16(18)17-15-8-4-6-12-5-2-3-7-14(12)15/h2-3,5,7,9-10,15H,4,6,8H2,1H3,(H,17,18)
• InChI Key: PPXVJMFRFVDZHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NC2CCCC3=CC=CC=C23
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol

Description

5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-thiophenecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study.

Mechanism of Action

The mechanism of action of 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-thiophenecarboxamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), both of which are involved in the production of inflammatory molecules and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-thiophenecarboxamide has a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory molecules such as prostaglandins and leukotrienes, and to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-thiophenecarboxamide in lab experiments is its potential for use in the treatment of inflammatory diseases and cancer. Additionally, it has been shown to have low toxicity and to be well-tolerated in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for the study of 5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-thiophenecarboxamide. One potential direction is to further investigate its mechanism of action and to identify specific targets for its activity. Additionally, it may be useful to study its potential use in combination with other drugs for the treatment of inflammatory diseases and cancer. Finally, further studies may be needed to determine its potential toxicity and to identify any potential side effects.

Scientific Research Applications

5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-3-thiophenecarboxamide has been studied extensively for its potential applications in various areas of scientific research. It has been shown to have anti-inflammatory properties and has been investigated for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, it has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.